Cas no 5467-79-8 (6-Methoxyquinoline-2-carbonitrile)
6-Methoxyquinoline-2-carbonitrile is a versatile heterocyclic compound featuring a quinoline core substituted with a methoxy group at the 6-position and a nitrile moiety at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group enhances its utility in nucleophilic substitution and cyclization reactions, while the methoxy substituent influences electronic properties for tailored applications. Its high purity and stability ensure consistent performance in complex organic transformations. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and selectivity for advanced synthetic routes.
5467-79-8 structure
Product name:6-Methoxyquinoline-2-carbonitrile
6-Methoxyquinoline-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarbonitrile,6-methoxy-
- 6-methoxy-2-Quinolinecarbonitrile
- 6-Methoxyquinoline-2-carbonitrile
- 2-Cyano-6-methoxyquinoline
- 6-methoxy-2-carbonitrile
- 6-Methoxy-chinolin-2-carbonitril
- 6-Methoxyquinaldonitrile
- 6-methoxy-quinoline-2-carbonitrile
- NSC25415
- SCHEMBL906879
- SR-02000001213-1
- FT-0714045
- SR-02000001213
- CHEMBL223702
- MOBUAKGGKVGTIE-UHFFFAOYSA-N
- AB01328499-02
- 5467-79-8
- AS-82935
- EN300-25443
- Z204020258
- NSC-25415
- 6-Methoxy-2-quinolinecarbonitrile, 97%
- NSC 25415
- SB67550
- BDBM50195864
- AKOS009098554
- DTXSID30282317
- NCGC00335416-01
- 6-METHOXY-2-QUINOLINONITRILE
- DB-071893
- 6-METHOXY-2-QUINOLINECARBONITR
- G88825
-
- MDL： MFCD00023938
- Inchi： InChI=1S/C11H8N2O/c1-14-10-4-5-11-8(6-10)2-3-9(7-12)13-11/h2-6H,1H3
- InChI Key： MOBUAKGGKVGTIE-UHFFFAOYSA-N
- SMILES： COC1=CC=C2C(=C1)C=CC(=N2)C#N
Computed Properties
- Exact Mass: 184.06400
- Monoisotopic Mass: 184.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.9Ų
- XLogP3: 1.6
Experimental Properties
- Melting Point: 175-179 °C
- PSA: 45.91000
- LogP: 2.11508
6-Methoxyquinoline-2-carbonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Risk Phrases：R22
6-Methoxyquinoline-2-carbonitrile Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxyquinoline-2-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25443-0.25g |
6-methoxyquinoline-2-carbonitrile |
5467-79-8 | 95.0% | 0.25g |
$21.0 | 2025-02-20 | |
| Enamine | EN300-25443-5.0g |
6-methoxyquinoline-2-carbonitrile |
5467-79-8 | 95.0% | 5.0g |
$199.0 | 2025-02-20 | |
| Chemenu | CM143911-10g |
6-methoxyquinoline-2-carbonitrile |
5467-79-8 | 95% | 10g |
$453 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01977-1g |
6-Methoxyquinoline-2-carbonitrile |
5467-79-8 | 97% | 1g |
¥999.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 673528-1G |
6-Methoxyquinoline-2-carbonitrile |
5467-79-8 | 97% | 1G |
611.27 | 2021-05-17 | |
| Alichem | A189006567-5g |
6-Methoxyquinoline-2-carbonitrile |
5467-79-8 | 95% | 5g |
$1005.00 | 2023-09-01 | |
| Enamine | EN300-25443-10.0g |
6-methoxyquinoline-2-carbonitrile |
5467-79-8 | 95.0% | 10.0g |
$396.0 | 2025-02-20 | |
| Enamine | EN300-25443-1g |
6-methoxyquinoline-2-carbonitrile |
5467-79-8 | 95% | 1g |
$42.0 | 2023-09-14 | |
| 1PlusChem | 1P00DF3A-5g |
6-METHOXY-2-QUINOLINECARBONITR |
5467-79-8 | 97% | 5g |
$552.00 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1053793-5g |
6-METHOXY-2-QUINOLINECARBONITR |
5467-79-8 | 97% | 5g |
$895 | 2025-02-26 |
6-Methoxyquinoline-2-carbonitrile Related Literature
-
Hazmi Tajuddin,Peter Harrisson,Bianca Bitterlich,Jonathan C. Collings,Neil Sim,Andrei S. Batsanov,Man Sing Cheung,Soichiro Kawamorita,Aoife C. Maxwell,Lena Shukla,James Morris,Zhenyang Lin,Todd B. Marder,Patrick G. Steel Chem. Sci. 2012 3 3505
-
Herman Nikolayevskiy,Maung Kyaw Moe Tun,Paul R. Rablen,Choukri Ben Mamoun,Seth B. Herzon Chem. Sci. 2017 8 4867
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